5-Bromo-4-chloro-3-indolyl-beta-D-glucuronide sodium salt, also known as BCIP (5-bromo-4-chloro-indolyl phosphate) or X-Gluc, is a colorless chemical compound used in scientific research. It is a substrate for the enzyme beta-glucuronidase (GUS) [].
When beta-glucuronidase cleaves the glucuronide group of BCIP, it releases a colored product. This color change can be used to detect the presence and activity of beta-glucuronidase in various research applications [, ].